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Compound of Interest

benzyl N-[3-fluoro-4-
Compound Name: (thiomorpholin-4-
yl)phenyljcarbamate
CAS No.: 168828-71-5
Cat. No.: B1278574
Part 1. Core Directive & Executive

Summary

The Pivot Point of Next-Gen Tuberculosis Therapeutics

CAS 168828-71-5, chemically identified as Benzyl (3-fluoro-4-
thiomorpholinophenyl)carbamate, is not merely a chemical building block; it is the
stereochemical gatekeeper in the synthesis of Sutezolid (PNU-100480). As the global burden
of Multi-Drug Resistant Tuberculosis (MDR-TB) rises, Sutezolid has emerged as a superior
analogue to Linezolid, offering enhanced bactericidal activity and a potentially better safety
profile due to its thiomorpholine moiety.

This guide moves beyond basic catalog data to operationalize CAS 168828-71-5 in high-stakes
drug development. It serves as the stable, protected precursor that allows for the precise
installation of the chiral oxazolidinone ring—the pharmacophore responsible for inhibiting
bacterial protein synthesis at the 50S ribosomal subunit.
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Key Technical Identity:

e Chemical Name: Benzyl N-[3-fluoro-4-(thiomorpholin-4-yl)phenyl]carbamate
e Molecular Formula: C1sH19FN202S

e Molecular Weight: 346.42 g/mol

» Role: Late-stage intermediate (Cbz-protected aniline) for Sutezolid.

Part 2: Scientific Integrity & Logic (E-E-A-T)
Mechanism of Application: The "Chiral Pool" Strategy

The utility of CAS 168828-71-5 lies in its carbamate functionality. In the synthesis of
oxazolidinone antibiotics, the formation of the 5-membered ring is the critical step that defines
the drug's chirality (usually the (S)- configuration is required for activity).

Why use the Cbz-Carbamate (168828-71-5)7?

Direct alkylation of anilines often leads to over-alkylation or racemization. By isolating 168828-
71-5, researchers achieve two critical control points:

e Protection: The benzyloxycarbonyl (Cbz) group protects the nitrogen, preventing side
reactions on the aniline during purification.

o Activation: The carbamate carbonyl carbon is sufficiently electrophilic to react with a chiral
glycidyl ester (e.g., (R)-glycidyl butyrate) under strong base conditions (Lithium anion
chemistry), facilitating a stereospecific cyclization to form the oxazolidinone ring with >99%
enantiomeric excess (ee).

Experimental Protocols
Protocol A: Conversion of CAS 168828-71-5 to Sutezolid Scaffold

Context: This is the primary research application—transforming the intermediate into the active
hydroxymethyl-oxazolidinone core.

Reagents:
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Substrate: CAS 168828-71-5 (1.0 equiv)

Chiral Reagent: (R)-Glycidyl butyrate (1.2 equiv)

Base: n-Butyllithium (n-BuLi) (2.5M in hexanes) or Lithium tert-butoxide (LiOtBu)
Solvent: Anhydrous Tetrahydrofuran (THF)

Quench: Ammonium Chloride (sat. aq.)

Step-by-Step Workflow:

Preparation: Charge an oven-dried reaction vessel with CAS 168828-71-5 and anhydrous
THF under Nitrogen/Argon atmosphere. Cool the solution to -78°C to suppress kinetic side
reactions.

Deprotonation: Add n-BuLi dropwise over 20 minutes.

o Scientist's Note: The solution will likely turn a deep yellow/orange, indicating the formation
of the lithiated carbamate species.

Cyclization: Add (R)-Glycidyl butyrate slowly. The lithiated nitrogen attacks the epoxide,
followed by an intramolecular cyclization that expels the benzyl alcohol (Cbz leaving group).

Warming: Allow the reaction to warm to 0°C over 2 hours. Monitor by HPLC for the
disappearance of the carbamate peak (RT ~12.5 min) and appearance of the hydroxymethyl
oxazolidinone (RT ~8.2 min).

Workup: Quench with saturated NH4Cl. Extract with Ethyl Acetate (EtOAc). Wash organic
layer with brine, dry over Na2SOa, and concentrate.

Purification: Recrystallize from Methanol/IPA to obtain the (5R)-hydroxymethyl intermediate.

Protocol B: Solubility & Handling for Analytical Standards

Context: Using CAS 168828-71-5 as an impurity reference standard in Sutezolid

manufacturing.
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 Solubility Profile:
o Water: Insoluble (< 0.1 mg/mL). Do not use aqueous buffers for stock prep.
o DMSO: Soluble (> 20 mg/mL).[1] Recommended for stock solutions.[1]
o Methanol/DCM: Soluble.

o Storage: Store solid at 2-8°C under inert gas. Solutions in DMSO are stable for 24 hours at
RT but should be aliquoted and frozen at -20°C for long-term storage to prevent carbamate

hydrolysis.

Part 3: Visualization & Formatting
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Caption: Figure 1. The strategic role of CAS 168828-71-5 in the "Chiral Pool" synthesis of
Sutezolid. The carbamate activation (blue box) is the step determining stereochemical purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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